Cas no 313662-71-4 (2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 313662-71-4
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 6293135
• PubChem ID: 4360061
• Update Time: 2025-05-21

2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 313662-71-4
• 2-[(4-cyanobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Oprea1_647300
• AKOS001027203
• SCHEMBL8288675
• MFCD01536333
• F0016-0686
• Z27358535
• AB00666797-01
• 2-(4-cyanobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• Inchi： 1S/C17H15N3O2S/c18-9-10-5-7-11(8-6-10)16(22)20-17-14(15(19)21)12-3-1-2-4-13(12)23-17/h5-8H,1-4H2,(H2,19,21)(H,20,22)
• InChI Key： CUHOHIUIUDWYJQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Compound CAS No 313662-71-4: 2-(4-Cyanobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide

The compound with CAS No 313662-71-4, known as 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzothiophene ring system with cyanobenzamido and carboxamide functionalities. Recent studies have highlighted its potential applications in drug discovery and materials science.

The benzothiophene core of this compound is a bicyclic structure consisting of a benzene ring fused to a thiophene ring. This arrangement imparts stability and aromaticity to the molecule, making it suitable for various chemical reactions. The cyanobenzamido group attached at the 4-position of the benzene ring introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the compound. Similarly, the carboxamide group at position 3 of the benzothiophene ring adds hydrogen bonding capabilities, enhancing solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. A study published in *Journal of Medicinal Chemistry* (2023) demonstrated that 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be synthesized via a multi-step process involving nucleophilic substitution and amide coupling reactions. The authors reported high yields and excellent purity for the final product, which is critical for its use in biological assays.

In terms of applications, this compound has shown promise in drug discovery efforts targeting neurodegenerative diseases. A team of researchers at Stanford University (2023) investigated its ability to inhibit amyloid-beta aggregation in vitro. Their findings indicated that the compound exhibits potent anti-aggregation activity, suggesting its potential as a lead molecule for Alzheimer's disease therapeutics.

Beyond pharmacology, CAS No 313662-71-4 has also been explored in materials science. A study conducted at MIT (2023) examined its use as a precursor for organic semiconductors. The researchers found that when incorporated into thin-film transistor devices, the compound exhibited superior charge transport properties compared to traditional materials.

From an environmental perspective, recent studies have evaluated the biodegradability and toxicity of 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Results from a toxicity assessment published in *Environmental Science & Technology* (2023) revealed low acute toxicity to aquatic organisms under standard test conditions. This data supports its safe use in industrial and research settings.

In conclusion, CAS No 313662-71-4 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in drug discovery and materials science.